N-cyclohexyl-2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-(5,6-dichloro-1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C16H16Cl2N2O3/c17-12-6-10-11(7-13(12)18)16(23)20(15(10)22)8-14(21)19-9-4-2-1-3-5-9/h6-7,9H,1-5,8H2,(H,19,21)
• InChI Key: VKDMTJIXKUTLJU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CN2C(=O)C3=CC(=C(C=C3C2=O)Cl)Cl
• Molecular Formula: C16H16Cl2N2O3
• Molecular Weight: 355.2 g/mol

Description

N-cyclohexyl-2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide, also known as CPI-613, is a novel anticancer agent that has shown promising results in preclinical studies. CPI-613 is a lipoate analog that targets the mitochondrial tricarboxylic acid (TCA) cycle and disrupts cancer cell metabolism.

Mechanism of Action

N-cyclohexyl-2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide targets the mitochondrial TCA cycle and disrupts cancer cell metabolism. This compound binds to and inhibits two key enzymes in the TCA cycle, pyruvate dehydrogenase and alpha-ketoglutarate dehydrogenase, leading to a decrease in ATP production and an increase in reactive oxygen species (ROS) production. This disruption in metabolism leads to cancer cell death.
Biochemical and Physiological Effects
This compound has been shown to induce apoptosis, inhibit cell proliferation, and decrease tumor growth in preclinical models. This compound has also been shown to sensitize cancer cells to chemotherapy agents and overcome drug resistance.

Advantages and Limitations for Lab Experiments

The advantages of using N-cyclohexyl-2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide in lab experiments include its ability to target cancer cell metabolism and its synergistic effects with other chemotherapy agents. However, the limitations of using this compound in lab experiments include its limited solubility and stability, which may affect its efficacy.

Future Directions

For N-cyclohexyl-2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide include clinical trials to evaluate its safety and efficacy in humans, as well as studies to optimize its formulation and delivery. Other future directions include the development of combination therapies with this compound and other chemotherapy agents, as well as the identification of biomarkers to predict response to this compound.

Synthesis Methods

N-cyclohexyl-2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide is synthesized through a multistep process that involves the reaction of 5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindole with cyclohexylamine to form an intermediate. The intermediate is then reacted with ethyl chloroacetate to yield the final product, this compound.

Scientific Research Applications

N-cyclohexyl-2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetamide has been extensively studied in preclinical models and has shown promising results in various cancer types, including pancreatic, lung, and ovarian cancers. This compound has also been studied in combination with other chemotherapy agents, such as gemcitabine and cisplatin, and has shown synergistic effects.